
An In-depth Technical Guide to the Solubility of
Acid Yellow 79

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow 79

(CAS No. 12220-70-1), a di-azo dye. A thorough understanding of its solubility is critical for its

application in various fields, including textile dyeing, leather coloration, and paper printing.[1][2]

For professionals in research and development, this data is essential for formulation, quality

control, and the assessment of the dye's environmental and biological interactions.

Physicochemical Properties of Acid Yellow 79
A summary of the key physicochemical properties of Acid Yellow 79 is presented in the table

below.
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Property Value

C.I. Name Acid Yellow 79

CAS Number 12220-70-1

Molecular Formula C₄₇H₄₀N₁₀Na₂O₁₂S₄

Molecular Weight 1111.12 g/mol

Chemical Class Di-azo Dye

Physical Appearance Yellow Powder

Hue Yellow

Solubility of Acid Yellow 79
The solubility of a dye is a critical parameter that influences its application and performance.

Acid Yellow 79 is classified as a water-soluble dye.[1][2]

Aqueous Solubility
Acid Yellow 79 exhibits good solubility in water, a characteristic that is fundamental to its use in

aqueous dyeing systems.[3] The solubility in water is influenced by both temperature and pH.

An increase in temperature generally leads to an increase in solubility.[3] The dye is most

stable and soluble under acidic conditions, which is consistent with its classification as an acid

dye.[3]

The following table summarizes the available quantitative data on the solubility of Acid Yellow

79 in water.

Solvent Temperature Solubility

Water 90°C 60 g/L

Organic Solvent Solubility
There is a notable lack of publicly available, verified quantitative data for the solubility of Acid

Yellow 79 (CAS No. 12220-70-1) in organic solvents. It is important to distinguish Acid Yellow
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79 from "Solvent Yellow 79," which is a different chemical entity with distinct CAS numbers and

solubility profiles. Due to this data gap, researchers are strongly encouraged to determine the

solubility of Acid Yellow 79 in specific organic solvents of interest experimentally. The detailed

protocol provided in the following section can be adapted for this purpose.

Experimental Protocol for Determining Dye
Solubility
The following is a detailed methodology for the experimental determination of Acid Yellow 79

solubility. This protocol is based on the widely accepted shake-flask method coupled with UV-

Vis spectrophotometry, a reliable technique for determining the solubility of colored

compounds.

I. Principle
An excess amount of Acid Yellow 79 is agitated in a solvent of interest at a constant

temperature for a sufficient time to reach equilibrium. The saturated solution is then filtered to

remove undissolved solid, and the concentration of the dissolved dye in the filtrate is

determined using a UV-Vis spectrophotometer by comparing its absorbance to a pre-

established calibration curve.

II. Materials and Equipment
Acid Yellow 79 (analytical standard)

Solvent of interest (e.g., deionized water, ethanol, methanol, acetone)

Analytical balance

Volumetric flasks

Pipettes

Thermostatic shaker bath

Centrifuge (optional)

Syringe filters (e.g., 0.45 µm PTFE or nylon)
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UV-Vis spectrophotometer

Cuvettes

III. Procedure
A. Preparation of Standard Solutions and Calibration Curve

Prepare a Stock Solution: Accurately weigh a known mass of Acid Yellow 79 and dissolve it

in a known volume of the solvent in a volumetric flask to prepare a stock solution of known

concentration.

Prepare a Series of Standard Solutions: Perform serial dilutions of the stock solution to

prepare a series of at least five standard solutions of decreasing concentrations.

Determine the Wavelength of Maximum Absorbance (λmax): Scan one of the standard

solutions using the UV-Vis spectrophotometer over a relevant wavelength range to determine

the λmax, the wavelength at which the dye exhibits the highest absorbance.

Measure Absorbance of Standard Solutions: Set the spectrophotometer to the determined

λmax. Measure the absorbance of the solvent (as a blank) and each of the standard

solutions.

Construct the Calibration Curve: Plot the absorbance of the standard solutions versus their

known concentrations. Perform a linear regression analysis to obtain the equation of the line

(y = mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a good

linear relationship.

B. Determination of Solubility

Sample Preparation: Add an excess amount of Acid Yellow 79 to a series of vials each

containing a known volume of the solvent of interest. The amount of solid added should be

sufficient to ensure that undissolved solid remains at equilibrium.

Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature.

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Phase Separation: After equilibration, allow the vials to stand in the thermostatic bath to let

the undissolved solid settle. If necessary, centrifuge the samples to facilitate the separation

of the solid and liquid phases.

Filtration: Carefully draw the supernatant (the saturated solution) using a syringe and filter it

through a syringe filter into a clean vial. This step is crucial to remove any undissolved

microparticles.

Dilution (if necessary): The filtered saturated solution may need to be diluted with the solvent

to bring its absorbance within the linear range of the calibration curve. Record the dilution

factor.

Absorbance Measurement: Measure the absorbance of the diluted (or undiluted) filtrate at

the λmax using the UV-Vis spectrophotometer.

Concentration Calculation: Use the equation of the calibration curve to calculate the

concentration of Acid Yellow 79 in the measured sample. Multiply this value by the dilution

factor (if any) to obtain the solubility of Acid Yellow 79 in the solvent at the specified

temperature.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the solubility of Acid

Yellow 79.
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Caption: Experimental workflow for determining the solubility of Acid Yellow 79.
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The logical flow for establishing a reliable method to quantify the solubility of Acid Yellow 79 is

depicted in the following relationship diagram.
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Caption: Key relationships for accurate solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1175317#solubility-of-acid-yellow-79-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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